Disperse blue 55

• CAS No.: 12217-78-6
• Molecular Formula: C2D3NaO2

Description

Contextualization within Synthetic Dyes and Industrial Relevance

Synthetic dyes represent a broad category of colorants developed through chemical processes, offering a wider range of colors, better fastness properties, and greater consistency compared to natural dyes. Within this category, disperse dyes constitute a crucial class, specifically designed for dyeing hydrophobic fibers such as polyester (B1180765), acetate, nylon, and acrylic fibers. bonafideresearch.comtiankunchemical.comresearchgate.netwikipedia.orgmst.dk Unlike traditional dyes that dissolve in water, disperse dyes are non-ionic and have low water solubility. tiankunchemical.comresearchgate.netresearchgate.netcolourinn.inalfa-chemistry.com They are applied as a fine dispersion in the dye bath, requiring dispersing agents to maintain a stable suspension. tiankunchemical.comresearchgate.netresearchgate.netcolourinn.inalfa-chemistry.comruccatech.com

The industrial relevance of disperse dyes, including Disperse Blue 55, is intrinsically linked to the widespread use of synthetic fibers in various sectors. The textile industry is the primary consumer, utilizing disperse dyes for apparel, home textiles, and technical textiles. bonafideresearch.comtiankunchemical.comthebusinessresearchcompany.comresearchandmarkets.comissuu.com The automotive industry also contributes to the demand for disperse dyes, particularly for coloring synthetic fibers used in automotive upholstery. thebusinessresearchcompany.comresearchandmarkets.com The ability of disperse dyes to provide vibrant, durable, and colorfast results on these challenging-to-dye fibers makes them indispensable in modern manufacturing processes. bonafideresearch.comcolourinn.inthebusinessresearchcompany.com

Scope and Significance of Academic Research on this compound

Academic research on this compound falls within the broader scope of studies on disperse dyes. This research is significant for optimizing dyeing processes, developing new dye formulations, and understanding the behavior of these dyes in various applications. While specific detailed research findings solely focused on "this compound" in isolation are not extensively highlighted in the search results, research on disperse blue dyes in general, and closely related disperse blue variants, provides valuable context.

Research areas often include the synthesis of novel disperse dyes with improved properties like color strength, lightfastness, and wash fastness. sci-hub.seresearchgate.net Studies also investigate the dyeing process itself, exploring parameters such as temperature, pressure, and the role of dispersing agents to achieve optimal dye uptake and uniform coloration on synthetic fibers like polyester. colourinn.innih.govmdpi.com For instance, research has shown that high temperatures (120-130°C) are typically required for effective disperse dyeing of polyester. colourinn.innih.gov The particle fineness of disperse dyes, ideally around 1 μm, is also a critical aspect studied to ensure proper dispersion and dyeing performance. tiankunchemical.comruccatech.com

The significance of this research lies in enhancing the performance and application range of disperse dyes, addressing challenges in dyeing complex fiber blends, and contributing to the development of more efficient and potentially more sustainable dyeing practices.

Synthetic Methodologies and Chemical Modifications

Established Synthesis Routes for Disperse Blue 55 and Related Chromophores

Established synthesis routes for disperse dyes often involve diazotization and coupling reactions. A common substructure in disperse dyes is a nitrodiazobenzene coupled to an N-alkylated aminobenzene ohsu.edu. The synthesis of most azo dyes, a major class of disperse dyes, involves the diazotization of a primary aromatic amine to form a diazonium salt, followed by coupling with an electron-rich nucleophilic species such as a phenolate (B1203915) or aniline (B41778) ohsu.eduslideshare.net. This process forms an azo linkage (-N=N-) ohsu.eduslideshare.net.

For anthraquinone-based disperse dyes, such as Disperse Blue 56, the synthesis can involve multi-step processes starting from precursors like anthraquinone (B42736) derivatives nih.gov. For instance, Disperse Blue 56 is an anthraquinone dye scispace.com. The synthesis of Disperse Blue 35, another anthraquinone-based blue dye, involves successive nitration, reduction, and methylation of 1,8-dihydroxyanthraquinone .

Specific synthesis routes for related disperse blue dyes highlight the chemical transformations involved. For example, a method for preparing Disperse Blue 360 involves nitration, hydrazination, amination, and oxidation reactions starting from 2-bromothiazole (B21250) google.com. Another method for Disperse Blue 354 utilizes 3(2H)-thianaphthenone-1,1-dioxide, malononitrile, and 4-(N,N-dihexylamino)-2-tolyl aldehyde as raw materials google.com.

Novel Approaches in Disperse Dye Synthesis Relevant to this compound (e.g., Microwave-Assisted, Ultrasonic)

Novel synthesis approaches, particularly utilizing microwave and ultrasonic irradiation, have been explored to improve the efficiency and environmental profile of disperse dye synthesis. Microwave irradiation offers rapid heating, which can accelerate reaction rates and potentially reduce solvent usage compared to conventional heating methods mdpi.comnih.govsciencepublishinggroup.com. Studies have shown that microwave strategies can synthesize new disperse dyes in minutes with higher productivity mdpi.comnih.govresearchgate.net.

Ultrasonic technology has also been investigated, primarily in the dyeing process itself to enhance dye uptake and reduce dyeing temperature, but its application in synthesis is also an area of research mdpi.comnih.govresearchgate.netijcce.ac.ir. While some studies focus on using ultrasound for the synthesis of metal-organic frameworks or for extraction of natural dyes for textile application, the principles of enhanced mass transfer and energy delivery could be relevant to disperse dye synthesis acs.orgrevistaindustriatextila.ro. Microwave-assisted synthesis has been successfully utilized in the synthesis of dyes, especially disperse dyes, offering an environmentally friendly advantage through rapid heating nih.govresearchgate.net.

Research has demonstrated the facile synthesis of novel disperse dyes using microwave technology, achieving synthesis in minutes compared to hours with traditional methods mdpi.comnih.gov. For example, microwave irradiation has been used in the synthesis of azo disperse dyes researchgate.netresearchgate.net.

Structural Derivatization and Analogue Development

Structural derivatization and the development of analogues are crucial for tailoring the properties of disperse dyes, such as color shade, fastness properties, and affinity for specific fibers.

Design Principles for Modified this compound Analogues

The design principles for modified this compound analogues and other disperse dyes often focus on manipulating the chromophoric system and introducing substituents to achieve desired performance characteristics. The color of azo dyes is influenced by the structure of their aromatic components and the presence of electron-donating and electron-withdrawing substituents, which can extend the conjugation system and shift absorbance ohsu.edu.

For disperse dyes, hydrophobicity is a key design principle, as they are intended for use on hydrophobic fibers iarc.fr. Modifications to N-alkyl substituents can be used to adjust the limited water solubility of these dyes ohsu.edu. Introducing specific functional groups can also impact properties like light fastness and sublimation fastness scispace.com. For instance, imide groups have been shown to improve light fastness in certain disperse dyes scispace.com.

The rational design of disperse dyes involves considering the relationship between chemical structure and properties like color, brightness, and fastness ohsu.edup2infohouse.org.

Synthesis of Chemically Modified Variants

The synthesis of chemically modified variants of this compound and related disperse dyes involves introducing different substituents or modifying the core structure through various chemical reactions. This can include the coupling of different diazonium salts with various coupling components to create a range of azo disperse dyes mdpi.com.

Examples of synthesized variants include novel disperse dyes based on enaminones, prepared by coupling the diazonium salt of para-chloroaniline with synthesized enaminones mdpi.com. Another approach involves synthesizing azo disperse dyes containing α-aminophosphonates through reactions involving benzidine, aryl substituted pyrazolaldehydes, and triphenylphosphite ekb.eg.

Studies have also reported the synthesis of disperse dyes derived from N-2-hydroxyethyl-1-naphthylamine through diazo-coupling reactions researchgate.net. The synthesis of thiazolylazo dyes by coupling diazotized aryl amines with 2-aminothiazoles is another example of creating structural variants researchgate.net. These synthetic efforts aim to produce dyes with improved dyeing performance, fastness properties, and sometimes, additional functionalities mdpi.comekb.egresearchgate.net.

Research findings often include characterization data for the synthesized dyes, such as spectroscopic analysis (FTIR, NMR, Mass, UV) and elemental analysis, to confirm their structures ekb.egresearchgate.netresearchgate.net. Performance evaluation on polyester (B1180765) fabrics typically involves assessing color strength (K/S values) and fastness properties like washing, rubbing, light, and perspiration fastness mdpi.comresearchgate.net.

Below is a table summarizing some research findings on the dyeing performance of novel disperse dyes on polyester fabrics:

Dyeing Temperature (°C)	Dye Type/Structure	K/S Value (Color Strength)	Fastness Properties (Washing, Rubbing, Light, Perspiration)	Source
130	Novel disperse dyes based on enaminones (e.g., Dye 5a)	Up to 15.51	Good to Excellent	mdpi.com
100	Novel disperse dyes based on enaminones (e.g., Dye 5a)	Lower than at 130°C	Good to Excellent (Light fastness potentially better)	mdpi.com
80 (Ultrasonic)	Disperse dye 22h (example from study)	9.07	High fastness properties	mdpi.comnih.gov
100 (Traditional)	Disperse dye 22h (example from study)	4.47	High fastness properties	mdpi.comnih.gov
Various	Newly developed reactive disperse dyes (anthraquinone and pyrazole)	Up to 8.73 (for mixtures)	Excellent color retention and durability in washing	nih.gov

This table illustrates that dyeing temperature and method (e.g., ultrasonic) can significantly impact the color strength achieved with disperse dyes on polyester fabrics, while good to excellent fastness properties are often reported for newly synthesized variants.

Advanced Spectroscopic and Computational Characterization

Theoretical and Computational Chemistry Approaches

Molecular Dynamics Simulations for Intermolecular Interactions

Molecular dynamics (MD) simulations are computational methods used to study the physical movements of atoms and molecules over time. By simulating the interactions between particles, MD can provide insights into the dynamic behavior of systems and the nature of intermolecular forces. In the context of dyes, MD simulations can be applied to understand interactions between dye molecules themselves, between dye molecules and solvents or dyeing media, and between dye molecules and fibers or substrates. rsc.orgresearchgate.netacs.orgacs.org These simulations can help elucidate phenomena such as solubility, diffusion, adsorption, and the stability of dye dispersions, which are all governed by intermolecular interactions like van der Waals forces, electrostatic interactions, and hydrogen bonding. rsc.orgacs.orgnih.govwur.nlnih.gov Parameters such as interaction energy, radial distribution functions, and diffusion coefficients can be calculated from MD trajectories to quantify these interactions. rsc.orgresearchgate.netnih.gov

While molecular dynamics simulations are a valuable tool for studying the behavior of disperse dyes and their interactions with various environments, specific research detailing molecular dynamics simulations conducted explicitly on Disperse Blue 55 to characterize its intermolecular interactions was not identified in the conducted literature search.

Quantitative Structure-Activity Relationships (QSAR) in Environmental Fate (excluding biological activity)

Quantitative Structure-Activity Relationships (QSAR) are modeling techniques that relate the chemical structure of a compound to its properties or behavior. In the study of environmental fate, QSAR models are used to predict how a substance will persist, degrade, and transport in different environmental compartments (water, soil, air, sediment) based on its molecular structure and physicochemical properties. wur.nlresearchgate.net These models can estimate parameters relevant to environmental fate, such as biodegradation rates, adsorption coefficients, and volatility, without the need for extensive experimental testing for every compound. canada.camst.dk For disperse dyes, understanding their environmental fate is crucial due to their potential release into wastewater from textile processing. canada.caresearchgate.netcetesb.sp.gov.br Factors influencing the environmental fate of disperse dyes include their low water solubility, potential for adsorption to solid matrices like sediment and soil, and susceptibility to degradation processes, particularly anaerobic biodegradation. canada.camst.dkcanada.ca

Although QSAR approaches are generally applied to predict the environmental fate of various chemicals, including dyes, specific published QSAR studies focused on predicting the environmental fate parameters (such as biodegradation or persistence, excluding biological activity) specifically for this compound were not found in the performed literature search.

Tautomerism Studies and Energetic Stability

Tautomerism is a form of structural isomerism where interconvertible isomers (tautomers) exist in dynamic equilibrium. This phenomenon is particularly relevant for many organic compounds, including some classes of dyes, where different tautomeric forms can influence their physical and chemical properties, including color, stability, and reactivity. rsc.orgnih.govresearchgate.netresearchgate.netnih.gov The relative stability of tautomers can be studied experimentally using spectroscopic techniques such as UV-Visible spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy, which can help identify the predominant tautomeric form in a given solvent or state. rsc.orgnih.govresearchgate.netresearchgate.net Computational methods, such as Density Functional Theory (DFT) calculations, are also widely used to determine the relative energetic stability of different tautomers by calculating their total energies in various phases (e.g., gas phase or with implicit solvation models). rsc.orgnih.govresearchgate.netnih.gov The tautomeric equilibrium and the energetic stability of the forms can be influenced by factors such as solvent polarity, pH, temperature, and the presence of substituents on the molecule. researchgate.netresearchgate.net

While tautomerism and energetic stability are important aspects in the characterization of many dye molecules, including some azo dyes, specific research detailing tautomerism studies or the energetic stability of different possible tautomeric forms of this compound was not identified in the conducted literature search.

Environmental Distribution, Fate, and Transformation

Occurrence and Detection in Environmental Matrices

Information detailing the presence and concentration of Disperse Blue 55 in the environment is not available in the reviewed literature. Research on dye-containing effluents and natural environments tends to focus on other more commonly monitored disperse dyes.

Presence in Industrial Effluents

While textile industry effluents are known to contain a variety of dyes, specific concentrations and detection studies for this compound are not documented in the available research. Studies on textile wastewater often report on other dyes such as Disperse Blue 1, Disperse Blue 56, and Disperse Blue 79. pnrsolution.orgresearchgate.netnih.govchemrxiv.org For instance, one study on a dye processing plant effluent identified and quantified Disperse Blue 373, among others, but did not report the presence of this compound. researchgate.net The general process of textile dyeing can lead to unfixed dyes being released into wastewater streams, but without specific analytical studies, the presence and quantity of this compound remain unknown. ijcce.ac.ir

Distribution in Natural Water Bodies and Sediments

There is no specific data on the detection or concentration of this compound in rivers, lakes, or marine sediments. Due to their hydrophobic nature and low water solubility, disperse dyes are generally expected to partition from the water column and adsorb to sediment particles. scbt.comnih.gov Studies have investigated the degradation of other dyes, like Disperse Blue 79, in anaerobic sediment-water systems due to concerns about their persistence and potential to form harmful byproducts. osti.gov However, similar fate and distribution studies for this compound have not been found.

Environmental Persistence and Transport Mechanisms

The persistence, mobility, and bioaccumulation potential of this compound have not been specifically studied. Inferences must be drawn from the general behavior of disperse dyes, which is not ideal for a scientifically accurate assessment of a specific compound.

Mobility and Sorption Behavior in Various Environmental Compartments

No studies detailing the mobility and sorption coefficients (e.g., K_oc) for this compound were found. As a class, the hydrophobic character of disperse dyes suggests they will have low mobility in soil and will bind strongly to soil and water sediments. nih.gov This strong adsorption to particulate matter would limit their transport in aqueous solutions but could facilitate their accumulation in sediment beds. scbt.com

Bioaccumulation Potential in Environmental Systems (excluding organismal effects)

There is no available data on the bioaccumulation factor (BCF) for this compound. For disperse dyes in general, their hydrophobicity and high octanol-water partition coefficients (K_ow) indicate a potential for bioaccumulation in aquatic organisms. scbt.com However, it is also noted that estimated BCF values are often higher than those measured experimentally. scbt.com Without specific studies on this compound, its potential to concentrate in environmental systems cannot be quantified.

Based on a comprehensive search for scientific literature, there is currently insufficient publicly available data to generate a detailed article on the environmental distribution, fate, and transformation specifically for the chemical compound “this compound” according to the requested outline.

The conducted searches for "this compound" and its environmental degradation pathways—including abiotic degradation (photolysis, hydrolysis), biotransformation processes, metabolite identification, and the formation of aromatic amine cleavage products—did not yield specific research findings, mechanisms, or data tables for this particular dye.

While research exists for other disperse dyes, such as C.I. Disperse Blue 56, Disperse Blue 1, Disperse Blue 79, and Disperse Blue 2BLN, the strict instruction to focus solely on "this compound" prevents the inclusion of information on these related but distinct compounds. Therefore, it is not possible to provide a scientifically accurate and detailed article that adheres to the user's explicit instructions and outline.

Advanced Remediation and Degradation Technologies

Adsorption Technologies for Disperse Blue 55 Removal

Adsorption is a widely explored method for the removal of dyes from wastewater due to its operational simplicity and cost-effectiveness. nih.gov This process involves the accumulation of the dye molecules (adsorbate) onto the surface of a solid material (adsorbent).

A variety of materials have been investigated for their potential to adsorb disperse dyes, including this compound. These materials are chosen for their high surface area, porosity, and favorable surface chemistry.

Activated Carbon: Powdered activated carbon (PAC) derived from sources like sawdust has been used for the adsorption of disperse dyes. rshanthini.com Studies have shown that the removal efficiency is influenced by the particle size of the PAC, with equilibrium being reached relatively quickly. rshanthini.com Functionalized activated carbon, for instance, from dead leaves of Conocarpus L., has also been explored, demonstrating that surface modification can enhance dye removal. researchgate.net

Clay Minerals: Bentonite (B74815), a type of clay, and its organo-modified forms have been tested for the adsorption of disperse dyes. pjoes.com Modification of bentonite with surfactants like tetra butyl ammonium (B1175870) iodide (B-TBAI) can significantly increase the adsorption capacity due to enhanced electrostatic interactions with the dye molecules. pjoes.com

Nanomaterials: Poorly crystalline hydroxyapatite (B223615) nanoparticles have shown high adsorption capacity for Disperse Blue SBL, a closely related dye. scispace.com The high surface area and specific surface interactions contribute to its effectiveness. Similarly, forsterite nanoparticles have demonstrated rapid and almost complete removal of Evans blue dye, indicating the potential of nanostructured materials for dye adsorption. nih.gov

Biomass-based Adsorbents: Low-cost adsorbents derived from agricultural waste are gaining attention due to their abundance and sustainability. Orange peel-based adsorbents have been shown to be a promising alternative for the elimination of C.I. Disperse Blue 56. preprints.org Fly ash, a byproduct of coal combustion, has also been utilized in column techniques for the decolorization of disperse dyes. ijert.org

Table 1: Adsorbent Materials for Disperse Dye Removal

Adsorbent Material	Source/Type	Key Findings
Powdered Activated Carbon	Sawdust	Rapid equilibrium, with removal influenced by particle size. rshanthini.com
Functionalized Activated Carbon	Conocarpus L. leaves	Surface modification enhances dye removal efficiency. researchgate.net
Organo-Modified Bentonite	Clay mineral	Surfactant modification increases adsorption capacity through electrostatic interactions. pjoes.com
Hydroxyapatite	Nanomaterial	High adsorption capacity for Disperse Blue SBL. scispace.com
Orange Peel Adsorbent	Biomass	Effective for the removal of C.I. Disperse Blue 56. preprints.org
Fly Ash	Industrial by-product	Can be used in column systems for dye decolorization. ijert.org

Adsorption Kinetics and Equilibrium Studies (Isotherms and Thermodynamics)

Understanding the kinetics and equilibrium of the adsorption process is crucial for designing efficient treatment systems.

Adsorption Kinetics: The rate of adsorption is often evaluated using kinetic models. The pseudo-second-order kinetic model has been found to best describe the adsorption of various dyes onto different adsorbents, including basic dyes on activated carbon derived from oil palm empty fruit bunches and Evans blue dye on forsterite nanoparticles. nih.govscialert.net This suggests that the rate-limiting step may be chemisorption involving valence forces through sharing or exchange of electrons between the adsorbent and the adsorbate.

Equilibrium Isotherms: Adsorption isotherms describe how the dye molecules distribute between the liquid and solid phases at equilibrium. The Langmuir and Freundlich isotherm models are commonly used to analyze the experimental data. The Langmuir model, which assumes monolayer adsorption onto a homogeneous surface, has been found to fit the equilibrium data well for the adsorption of Disperse Blue SBL on hydroxyapatite and basic dyes on activated carbon. scispace.comscialert.net The Freundlich isotherm, which describes multilayer adsorption on a heterogeneous surface, has also been applied.

Thermodynamics: Thermodynamic parameters such as Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°) provide insights into the spontaneity and nature of the adsorption process. For instance, a negative ΔG° value indicates a spontaneous process. The enthalpy of adsorption for Disperse Blue SBL onto hydroxyapatite was found to be exothermic. scispace.com Conversely, the adsorption of a basic dye onto activated carbon from oil palm empty fruit bunches was found to be endothermic. scialert.net

Table 2: Adsorption Kinetic and Isotherm Models for Dye Removal

Study Subject	Kinetic Model	Isotherm Model	Thermodynamic Findings
Basic Dye on Activated Carbon	Pseudo-second-order scialert.net	Langmuir scialert.net	Endothermic process scialert.net
Disperse Blue SBL on Hydroxyapatite	-	Langmuir scispace.com	Exothermic process scispace.com
Evans Blue Dye on Forsterite Nanoparticles	Pseudo-second-order nih.gov	Langmuir nih.gov	-

Surface Chemistry and Adsorption Mechanism Investigation

The mechanism of adsorption is largely governed by the surface chemistry of the adsorbent and the chemical nature of the dye molecule.

Influence of pH: The pH of the solution plays a critical role in the adsorption process as it affects the surface charge of the adsorbent and the degree of ionization of the dye. For the adsorption of Disperse Blue SBL on hydroxyapatite, a high uptake of the dye was observed at low pH, while the uptake decreased at high pH. scispace.com This suggests that electrostatic interactions are a key mechanism, with the positively charged surface of hydroxyapatite at low pH attracting the anionic dye molecules. scispace.com

Electrostatic Interactions: The modification of bentonite with a cationic surfactant introduced positive charges on the clay surface, leading to strong electrostatic interactions with the anionic dye molecules and a significant increase in adsorption capacity. pjoes.com

Diffusion Mechanisms: The adsorption process can be controlled by different diffusion mechanisms, including external mass transfer (film diffusion) and intraparticle diffusion. Boyd plot analysis for the adsorption of a basic dye on activated carbon revealed that the process was mainly governed by external mass transport, with particle diffusion being the rate-limiting step. scialert.net

Advanced Oxidation Processes (AOPs) for Degradation

Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to remove organic pollutants from water and wastewater by oxidation through reactions with hydroxyl radicals (•OH). atlantis-press.com AOPs are considered highly effective for the degradation of recalcitrant dyes like this compound. atlantis-press.com

Photocatalytic degradation involves the use of a semiconductor photocatalyst, such as titanium dioxide (TiO2) or zinc oxide (ZnO), which upon irradiation with light of appropriate wavelength, generates reactive oxygen species that degrade the dye molecules.

TiO2-based Photocatalysis: TiO2 is a widely studied photocatalyst due to its high efficiency, chemical stability, and low cost. nih.gov The photocatalytic degradation of C.I. Disperse Blue 1 has been investigated using UV light in the presence of TiO2 and hydrogen peroxide (H2O2). nih.gov The photocatalyst Degussa P25, a mixed-phase TiO2, was found to be particularly efficient. nih.gov The degradation rates are influenced by parameters such as pH, catalyst concentration, and substrate concentration. nih.gov

Doping and Composite Materials: To enhance the photocatalytic activity of TiO2, especially under visible light, doping with other elements or creating composite materials is a common strategy. nih.gov For instance, CdS/TiO2 nanocomposites have shown enhanced photocatalytic activity for the degradation of Acid Blue dye compared to pure TiO2 or CdS. nih.gov Pillared interlayered clays (B1170129) (PILCs) containing copper and titanium (Cu-Ti-PILCs) have been used for the photocatalytic degradation of Disperse Blue 56, achieving up to 97% removal. tuiasi.ro

Photo-Fenton Process: The photo-Fenton process, which involves the use of Fenton's reagent (Fe²⁺ + H₂O₂) in the presence of UV light, is another effective AOP. This process has been applied to the degradation of Disperse Blue 73, with the efficiency depending on parameters like dye concentration, catalyst concentration, H2O2 concentration, and pH. multiarticlesjournal.com

Table 3: Photocatalytic Degradation of Disperse Dyes

Dye	Photocatalyst/Process	Key Findings
C.I. Disperse Blue 1	UV/TiO2/H2O2	Degussa P25 TiO2 was found to be highly efficient. nih.gov
Disperse Blue 56	Cu-Ti-PILCs	97% removal achieved in 120 minutes. tuiasi.ro
Disperse Blue 73	Photo-Fenton (H2O2/Fe³⁺)	Degradation follows pseudo-first-order kinetics. multiarticlesjournal.com
Disperse Blue 94	Strontium Chromate	Optimum degradation at pH 7.0. ijsdr.org

Electrochemical Oxidation and Electrocoagulation

Electrochemical methods offer a versatile and environmentally friendly approach to wastewater treatment.

Electrochemical Oxidation: This process involves the direct or indirect oxidation of pollutants at the anode. In direct oxidation, the pollutants are adsorbed on the anode surface and destroyed. In indirect oxidation, electro-generated species like chlorine or hypochlorite (B82951) act as oxidizing agents. researchgate.net Electrochemical oxidation of disperse dyes using a Ti/Pt-Ir anode has achieved 79% COD removal and 90% color removal in 40 minutes. researchgate.netnih.gov The use of graphite (B72142) electrodes has also been effective for the decolorization of Disperse Blue-1, with efficiency depending on electrolysis time, current density, and pH. tuiasi.rochemrxiv.org

Electrocoagulation (EC): EC is a process where coagulants are generated in situ by the electrochemical dissolution of a sacrificial anode, typically made of aluminum (Al) or iron (Fe). deswater.com These in-situ generated metal hydroxides are excellent flocculants for removing pollutants. The electrocoagulation of Disperse Blue 3 using Al and Fe electrodes has shown high discoloration efficiency, reaching 98% and 96%, respectively. ijcce.ac.ir The efficiency of the EC process is influenced by parameters such as electrolysis time, current density, and initial pH. ijcce.ac.ir An increase in electrolysis time generally leads to an increase in color removal efficiency. ijcce.ac.ir

Table 4: Electrochemical Treatment of Disperse Dyes

Dye	Method	Electrode Material	Efficiency
Disperse Dyes	Electrochemical Oxidation	Ti/Pt-Ir	79% COD removal, 90% color removal researchgate.netnih.gov
Disperse Blue-1	Electrochemical Oxidation	Graphite	Up to 90% decolorization at pH 7 tuiasi.ro
Disperse Blue 3	Electrocoagulation	Al and Fe	98% and 96% discoloration, respectively ijcce.ac.ir
Disperse Dye	Electrocoagulation	-	42.36% to 97% color removal with increasing electrolysis time ijcce.ac.ir

Based on a comprehensive review of available scientific literature, it is not possible to generate the requested article focusing solely on the chemical compound “this compound” according to the specified outline.

The search for detailed research findings on advanced remediation and biological treatment strategies for this compound did not yield specific results for this particular compound. The existing body of research extensively covers other disperse dyes (such as Disperse Blue 56, 73, 79, and others) across the requested topics, including Fenton/photo-Fenton processes, ozonation, degradation kinetics, microbial and enzymatic degradation, and bioreactor design. However, specific data, research findings, and kinetic models pertaining exclusively to this compound are not available in the public domain through the conducted searches.

Therefore, to adhere strictly to the instructions of focusing solely on this compound and not introducing information from other compounds, the article cannot be generated.

Membrane Filtration and Separation Technologies

Membrane-based separation technologies are increasingly utilized for treating textile wastewater due to their high efficiency in removing color, suspended solids, and other pollutants without the use of chemical additives. iwaponline.com Processes like nanofiltration (NF), ultrafiltration (UF), and reverse osmosis (RO) are pressure-driven operations that use semi-permeable membranes to separate contaminants from water based on size, charge, and other physical properties. nih.gov

Nanofiltration, Ultrafiltration, and Reverse Osmosis Applications

Nanofiltration (NF) has proven to be particularly effective for the removal of dyes like this compound. NF membranes possess pore sizes typically less than 2 nm, which allows them to retain divalent salts and larger organic molecules like dyes while permitting monovalent salts and water to pass through. purewaterent.net Studies on various disperse blue dyes have shown very high removal efficiencies. For example, research on simulated textile wastewater demonstrated that nanofiltration can achieve approximately 100% removal for disperse blue dyes and an associated 100% removal of Chemical Oxygen Demand (COD). scispace.comscholaris.caresearchgate.net The presence of salts such as sodium chloride can further increase dye rejection to nearly 100%. scispace.comresearchgate.net

Reverse Osmosis (RO) employs the densest membranes, capable of rejecting almost all dissolved solutes and ions, producing high-quality permeate. bluedropwater.com RO is highly effective in removing dyes, with studies on various colorants showing removal efficiencies often exceeding 98%. researchgate.netjaaru.orgresearchgate.net The technology can also remove a high percentage of Total Dissolved Solids (TDS), with efficiencies reaching nearly 100%. jaaru.org However, RO requires higher operating pressures compared to NF and UF, leading to higher energy consumption. youtube.com

Ultrafiltration (UF) membranes have larger pores than NF and RO membranes and are generally used for separating macromolecules and colloids. nih.gov Consequently, their application for removing low molecular weight dyes like this compound is limited when used alone, as the dye molecules can pass through the pores. nih.gov To overcome this, UF can be combined with a preceding process in a hybrid system. Polymer-Enhanced Ultrafiltration (PEUF) is one such technique where a water-soluble polymer is added to the wastewater. mdpi.comnih.gov The polymer binds with the dye molecules to form larger complexes that can then be effectively retained by the UF membrane, achieving retention rates of up to 99%. mdpi.comnih.gov

The table below summarizes the performance of different membrane technologies in the removal of disperse and other blue dyes from aqueous solutions, based on various research findings.

Membrane Fouling and Regeneration Studies

A significant operational challenge in using membrane technologies for dye wastewater treatment is membrane fouling. zwitterco.comkobe-u.ac.jp Fouling is the accumulation of rejected materials, such as dye aggregates, suspended solids, and other organic matter, on the membrane surface and within its pores. zwitterco.comresearchgate.net This accumulation leads to a decline in the permeate flux (the rate of water passing through the membrane), increased energy consumption due to higher required operating pressures, and a shortened membrane lifespan. zwitterco.comkobe-u.ac.jp The interaction between the dye molecules and the membrane material, which can be influenced by factors like surface charge and hydrophobicity, plays a crucial role in the fouling process. researchgate.net

Membrane fouling can be categorized as reversible or irreversible. Reversible fouling can often be removed by physical cleaning methods like backwashing, while irreversible fouling requires more aggressive chemical cleaning. researchgate.net To maintain performance and extend the life of the membranes, periodic cleaning and regeneration are essential.

Chemical regeneration involves washing the membrane with specific cleaning agents to dissolve and remove the foulants. The choice of chemical depends on the nature of the foulant and the membrane material. Common regeneration procedures include:

Alkaline washing: Solutions of sodium hydroxide (B78521) (NaOH) are used to remove organic and biological fouling. sid.ir

Acid washing: Solutions of hydrochloric acid (HCl) or citric acid are effective for removing inorganic scaling and certain organic foulants. sid.ir

Surfactant solutions: Agents like sodium triphosphate can be used to remove adsorbed organic materials. sid.ir

A typical cleaning cycle might involve rinsing with distilled water, followed by a sequence of alkaline and/or acid washes, with a final water rinse to remove any residual cleaning chemicals. sid.ir Research into modifying membrane surfaces to increase hydrophilicity and impart a neutral or negative charge is also a key strategy to mitigate fouling, as it can reduce the adhesion of dye molecules to the membrane surface. mdpi.com

The table below outlines common membrane regeneration strategies and the types of foulants they target.

The search did not yield specific methods for this compound concerning:

Solid Phase Extraction (SPE): No documented SPE protocols tailored for the extraction of this compound from environmental or other complex samples were found.

Liquid-Liquid Extraction (LLE): Similarly, there is no specific literature detailing LLE procedures for the isolation of this compound.

Matrix Effect Mitigation: Strategies to counteract matrix effects in the analysis of this compound have not been specifically described.

High-Performance Liquid Chromatography (HPLC) with DAD or UV-Vis detectors: While HPLC is a common technique for dye analysis, no specific methods, including parameters like column type, mobile phase composition, or detector wavelengths, were found for this compound.

Ultra-Performance Liquid Chromatography (UPLC): There is no available research on the application of UPLC for the analysis of this compound.

Due to the absence of specific research findings and data tables for this compound in the scientific literature, it is not possible to generate the requested detailed and scientifically accurate article that adheres to the provided outline. The creation of such an article would require speculative information, which would not meet the standards of scientific accuracy. Further research and methodological development are needed in the scientific community to establish and validate analytical procedures for this compound.

Analytical Methodologies for Trace Analysis and Environmental Monitoring

Chromatographic Separation Techniques

Thin Layer Chromatography (TLC)

Thin Layer Chromatography (TLC) serves as a valuable and straightforward technique for the separation and identification of disperse dyes like Disperse Blue 55. waters.com It is a planar chromatographic method where a stationary phase, typically silica gel or alumina, is coated on a flat support such as a glass plate or plastic sheet. ipl.orgresearchgate.net The separation principle relies on the differential partitioning of the dye components between the stationary phase and a liquid mobile phase. researchgate.net

In the analysis of anthraquinone (B42736) dyes, High-Performance Thin Layer Chromatography (HPTLC) is often preferred due to its higher resolution and sensitivity. mdpi.com For the separation of these dyes, reversed-phase HPTLC plates (e.g., RP-18 F254S) can be utilized with a suitable mobile phase. A common mobile phase for the separation of anthraquinone derivatives consists of a mixture of methanol, water, and formic acid. researchgate.net

After the development of the chromatogram, the separated dye spots can be visualized under UV light or by their inherent color. hplc.sk The retention factor (Rf value), which is the ratio of the distance traveled by the solute to the distance traveled by the solvent front, is a characteristic parameter for a given compound under specific chromatographic conditions and can be used for identification. researchgate.netflinnsci.ca For quantitative analysis, the separated spots on the TLC plate can be further analyzed using densitometry. researchgate.netastm.org

Table 1: General Parameters for TLC/HPTLC Analysis of Anthraquinone Dyes

Parameter	Description
Stationary Phase	Silica gel 60, RP-18 F254S HPTLC plates
Mobile Phase	Mixtures of polar and non-polar solvents, e.g., methanol-water-formic acid
Detection	UV light, visible light (for colored compounds)
Quantification	Densitometry

Gas Chromatography (GC) (if applicable for volatile degradation products)

Direct analysis of this compound by Gas Chromatography (GC) is generally not feasible due to the low volatility and thermal lability of this large dye molecule. uni-giessen.de However, GC coupled with Mass Spectrometry (GC-MS) is a powerful tool for the analysis of volatile degradation products that may result from the breakdown of the dye under various environmental or industrial processes. researchgate.netnih.gov

Pyrolysis-GC/MS is a specific application where the sample is thermally decomposed in an inert atmosphere, and the resulting volatile fragments are separated by GC and identified by MS. pcimag.comfrontier-lab.comeag.com This technique can provide a "fingerprint" of the dye and help in identifying its constituent components. The process involves heating the sample to a high temperature (e.g., 600-800 °C) and introducing the volatile products into the GC-MS system. pcimag.com

Advanced Detection and Quantification Methods

Electrospray Ionization (ESI) is a soft ionization technique that is well-suited for the analysis of polar and thermally labile molecules like disperse dyes. nih.gov When coupled with tandem mass spectrometry (MS/MS), ESI-MS/MS provides high sensitivity and selectivity for the detection and structural elucidation of compounds. For disperse dyes, ESI is typically operated in the positive ion mode, where protonated molecules [M+H]⁺ are generated. nih.gov

The process involves introducing a solution of the analyte into the ESI source, where a high voltage is applied to create a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions of the analyte. These ions are then guided into the mass analyzer. The specificity of ESI-MS is enhanced by the ability to select a specific precursor ion (e.g., the [M+H]⁺ ion of this compound) and subject it to collision-induced dissociation (CID) to generate characteristic product ions, which are then detected. This provides a high degree of confidence in the identification of the target analyte, even in complex matrices.

The biodegradation of anthraquinone dyes can lead to the formation of various metabolites. nih.govnih.gov Tandem Mass Spectrometry (MS/MS) is an indispensable tool for the identification and structural characterization of these metabolites. nih.govresearchgate.net The process typically involves separating the metabolites from a sample extract using a chromatographic technique like liquid chromatography, followed by their introduction into the mass spectrometer.

In an MS/MS experiment for metabolite identification, the mass spectrometer is first operated in full-scan mode to detect potential metabolites. Once a suspected metabolite ion is observed, a product ion scan is performed. In this scan, the ion of interest (the precursor ion) is mass-selected and then fragmented by collision with an inert gas. The resulting fragment ions (product ions) are then mass-analyzed. The fragmentation pattern provides valuable structural information that can be used to elucidate the structure of the metabolite. High-resolution mass spectrometry (HRMS) is often used in conjunction with MS/MS to obtain accurate mass measurements of both precursor and product ions, which allows for the determination of elemental compositions and further aids in structure confirmation. nih.gov

While specific metabolic pathways for this compound are not extensively documented in the provided search context, the general approach for identifying anthraquinone dye metabolites involves looking for modifications to the parent molecule, such as hydroxylation, demethylation, or cleavage of the anthraquinone ring.

The coupling of Liquid Chromatography (LC) with Tandem Mass Spectrometry (LC-MS/MS) is a powerful hyphenated technique for the trace analysis of disperse dyes in various samples. nih.govnih.govresearchgate.net This technique combines the excellent separation capabilities of LC with the high sensitivity and selectivity of MS/MS detection. researchgate.net

In a typical LC-MS/MS method for disperse dye analysis, a reversed-phase LC column is used to separate the components of a sample extract. The eluent from the LC column is then introduced into the mass spectrometer, usually equipped with an ESI source. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for quantitative analysis. In MRM, specific precursor-to-product ion transitions for the target analyte (this compound) are monitored. This highly selective detection method minimizes interferences from the sample matrix, allowing for accurate quantification at very low concentration levels.

The development of an LC-MS/MS method involves optimizing several parameters, including the LC mobile phase composition, gradient elution program, ESI source parameters, and the collision energy for fragmentation in the MS/MS analysis.

Table 2: Illustrative LC-MS/MS Parameters for Disperse Dye Analysis

Parameter	Description
LC Column	C18 reversed-phase
Mobile Phase	Gradient of water and an organic solvent (e.g., methanol or acetonitrile) with an additive like formic acid
Ionization	Electrospray Ionization (ESI), positive mode
MS/MS Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion	[M+H]⁺ of this compound
Product Ions	Characteristic fragments of this compound

Spectrophotometry is a widely used technique for the quantitative analysis of dyes in solution. mdpi.com The method is based on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution. mdpi.com For this compound, a UV-Visible spectrophotometer can be used to measure the absorbance at its maximum absorption wavelength (λmax) to determine its concentration in a sample. This method is often employed for the analysis of dye concentrations in textile dyeing baths and effluents.

Densitometry is a quantitative analytical method that is used in conjunction with Thin Layer Chromatography. researchgate.netastm.org After the separation of the dye components on a TLC or HPTLC plate, the plate is scanned with a densitometer. researchgate.net This instrument measures the absorbance or fluorescence of the separated spots at a specific wavelength. researchgate.netlafayette.edu The intensity of the measured signal is proportional to the concentration of the dye in the spot. By creating a calibration curve with standards of known concentrations, the amount of this compound in an unknown sample can be accurately determined. mdpi.comsemanticscholar.org This approach is particularly useful for the quantification of dyes extracted from solid matrices like textiles. waters.com

Method Validation and Quality Assurance

Method validation is a critical process in analytical chemistry that confirms a testing procedure is suitable for its intended purpose. For the trace analysis and environmental monitoring of this compound, rigorous validation of analytical methodologies is essential to ensure the reliability, accuracy, and comparability of data. This process involves a series of experiments to evaluate the performance characteristics of the method. While specific validation data for this compound is not extensively available in published literature, the principles of method validation are universal. The following sections outline the key parameters that must be assessed.

Detection Limits, Quantification Limits, and Linearity

Defining the lower boundaries of measurement and the proportional response of a method are fundamental aspects of its validation.

Detection Limit (LOD): The Limit of Detection is the lowest concentration of an analyte—in this case, this compound—that can be reliably distinguished from background noise, though not necessarily quantified with precision. It is typically determined by analyzing a series of low-concentration samples and is often calculated based on the standard deviation of the response and the slope of the calibration curve.

Quantification Limit (LOQ): The Limit of Quantification is the lowest concentration of this compound that can be measured with an acceptable level of precision and accuracy. The LOQ is a critical parameter for quantitative studies, particularly in environmental monitoring where concentrations can be very low. It is generally established as the concentration at which the signal-to-noise ratio is at least 10:1, or it can be calculated from the standard deviation of the response, similar to the LOD, but with a higher multiplier (e.g., 10 times the standard deviation).

Linearity: Linearity demonstrates the ability of the analytical method to produce results that are directly proportional to the concentration of this compound within a given range. This is evaluated by analyzing a series of standards at different concentrations and performing a linear regression analysis on the data. The correlation coefficient (r²) is a key indicator of linearity, with values close to 1.000 indicating a strong linear relationship.

Table 1: Illustrative Linearity Data for an Analytical Method

Concentration (µg/L)	Instrument Response (Area Units)
1.0	5,230
5.0	25,110
10.0	50,500
25.0	124,800
50.0	251,200
100.0	499,900

This table is for illustrative purposes only, as specific experimental data for this compound is not available.

Accuracy, Precision, and Robustness

Ensuring the truthfulness, consistency, and resilience of an analytical method is paramount for generating credible data.

Accuracy: Accuracy refers to the closeness of the measured value to the true or accepted value. It is typically assessed by analyzing certified reference materials or by performing recovery studies on spiked samples. In a recovery study, a known amount of this compound is added to a sample matrix (e.g., wastewater, textile extract), and the sample is then analyzed. The percentage of the added analyte that is detected (% Recovery) is a measure of the method's accuracy.

Precision: Precision describes the degree of agreement among repeated measurements of the same homogeneous sample under specified conditions. It is usually expressed as the relative standard deviation (RSD) or coefficient of variation (CV) of a series of measurements. Precision is evaluated at two levels:

Repeatability (Intra-day precision): The precision obtained when the analysis is performed by the same operator, on the same instrument, over a short period.

Intermediate Precision (Inter-day precision): The precision obtained when the analysis is performed in the same laboratory but on different days, by different operators, or with different equipment.

Robustness: Robustness is the measure of a method's capacity to remain unaffected by small, deliberate variations in method parameters. This provides an indication of its reliability during normal usage. To test for robustness, parameters such as the pH of the mobile phase, column temperature, or flow rate might be slightly varied to observe the effect on the analytical results.

Table 2: Representative Method Validation Parameters

Parameter	Acceptance Criteria	Description
Linearity (r²)	≥ 0.995	Assesses the proportional relationship between concentration and response.
Accuracy (% Recovery)	80 - 120%	Measures the agreement between the experimental and true value.
Precision (% RSD)	≤ 15%	Indicates the closeness of repeated measurements.
Robustness	No significant change in results	Evaluates the method's resilience to small variations in parameters.

This table presents typical acceptance criteria for method validation in chemical analysis; specific values for this compound analysis would need to be established experimentally.

Future Research Perspectives and Emerging Challenges

Development of Sustainable and Eco-Friendly Synthesis Routes

Traditional synthesis methods for disperse dyes can involve harsh chemicals and generate significant waste google.com. Developing more sustainable and environmentally friendly synthesis routes for Disperse Blue 55 is a critical future research area. This could involve exploring alternative reaction pathways, utilizing greener solvents, or employing biocatalytic methods. Research into novel disperse dyes based on enaminones has demonstrated the potential for effective synthesis with potential biological activities and good dyeing performance on polyester (B1180765) fabrics mdpi.com. Microwave and ultrasonic technologies are also being explored to improve the efficiency and reduce the environmental impact of dyeing processes, which could indirectly influence the demand for and synthesis methods of dyes like this compound nih.gov. Supercritical carbon dioxide has also been investigated as a sustainable medium for dyeing, potentially reducing water usage and the need for auxiliaries acs.orgwhiterose.ac.uk.

Integration of Advanced Technologies for Enhanced Remediation

The effective removal of disperse dyes, including this compound, from wastewater remains a significant challenge. Future research will focus on integrating advanced remediation technologies. Adsorption using various materials, such as modified clays (B1170129) and zeolites synthesized from waste materials like cenospheres, has shown promise for removing disperse dyes from aqueous solutions researchgate.netresearchgate.net. Modified montmorillonite (B579905) nano clay demonstrated high adsorption capacity for Disperse Blue 56 researchgate.net.

Adsorbent Type	Disperse Dye Removed	Maximum Removal Percentage	Optimal Conditions
Modified montmorillonite nano clay	Disperse Blue 56	>91.0%	Adsorbent dosage 0.015 g, pH 3, stirring time 15 min
Zeolite from cenospheres	Disperse Blue 79:1	95.23%	Contact time 122 min, dye concentration 26.72 mg/L, agitation speed 145 rpm, pH 5.68 researchgate.net

Biological treatment methods, such as biodegradation using microorganisms like fungi and bacteria, offer environmentally friendly and cost-effective alternatives mdpi.combiotechnologia-journal.org. White rot fungi, in particular, have shown effectiveness in degrading various dyes biotechnologia-journal.org. Advanced oxidation processes (AOPs), including ozonation and Fenton oxidation, are also being explored for the degradation of recalcitrant organic pollutants like dyes google.commdpi.com. Membrane filtration technology, such as nanofiltration, has also been investigated for dye removal from textile wastewater mdpi.comresearchgate.net.

Real-Time Monitoring and Sensor Development

Real-time monitoring of this compound and other dyes in industrial effluents is crucial for effective environmental management and compliance. Future research will likely involve the development of specific sensors for this purpose. While the search results did not yield information on sensors specifically for this compound, research on real-time sensing of other substances, such as bioaerosols and lubricating oil contaminants, highlights the potential of technologies like electrochemical sensors and triboelectric nanogenerators for continuous monitoring applications nih.govacs.orgtandfonline.com. Adapting or developing similar sensor technologies for the specific detection of this compound in complex wastewater matrices would be a valuable area of research.

Interdisciplinary Approaches to Environmental Management

Addressing the environmental impact of dyes like this compound requires interdisciplinary collaboration. Future research should integrate perspectives from chemistry, environmental science, engineering, toxicology, and social sciences to develop comprehensive management strategies researchgate.net. This includes understanding the sources and pathways of dye release, assessing their ecological risks, developing effective treatment technologies, and implementing appropriate regulatory frameworks. Interdisciplinary approaches are considered crucial for effectively addressing complex environmental problems in urban and industrial areas researchgate.net.

Understanding Long-Term Environmental Fate and Transformation Dynamics

The long-term environmental fate and transformation dynamics of this compound are not fully understood. Research is needed to investigate its persistence, degradation pathways, and potential for accumulation in various environmental compartments (water, sediment, soil) acs.orgcetesb.sp.gov.br. Studies on other disperse dyes have shown that they can persist in the environment and their transformation products, such as aromatic amines, can be more toxic than the parent compounds cetesb.sp.gov.bruark.edursc.org. Understanding these dynamics is essential for conducting accurate risk assessments and developing effective strategies to mitigate their environmental impact. Research on the fate and transport of other contaminants in soil-plant systems and the transformation of hazardous substances during wastewater treatment provides relevant methodologies and highlights the complexity of these processes mdpi.comacs.org.

Q & A

Q. How can researchers ensure ethical compliance when studying this compound’s environmental impact?

• Methodological Answer : Obtain approvals from institutional review boards for ecotoxicity studies. Adhere to FAIR data principles (Findable, Accessible, Interoperable, Reusable) when publishing datasets. Disclose funding sources and potential conflicts of interest. For human exposure studies, ensure informed consent and anonymization of data .

Q. Tables for Key Methodological Comparisons

Parameter	Technique	Application Example	Reference
Purity Analysis	HPLC with UV detection	Quantifying synthesis by-products
Ecotoxicity Screening	Daphnia magna acute toxicity test	Assessing LC50 in freshwater ecosystems
Molecular Interaction Studies	Molecular Dynamics Simulations	Dye-polymer binding mechanisms